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Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and

ecotoxicological data for 2-anilinoethanol (CAS No. 122-98-5). The information is compiled

from various safety data sheets and chemical databases to assist researchers, scientists, and

drug development professionals in evaluating its potential hazards.

Toxicological Data
The toxicological profile of 2-anilinoethanol indicates that it is toxic if swallowed and fatal in

contact with skin.[1][2] It also causes serious eye damage.[1][2]

Acute Toxicity

2-Anilinoethanol exhibits significant acute toxicity through oral and dermal routes of exposure.

The available quantitative data is summarized in the table below.
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Endpoint Species Route Value Reference

LD50 Rat Oral 2230 mg/kg [3][4][5][6]

LD50 Rabbit Oral 2230 mg/kg [3][7][8]

LD50 Rabbit Dermal 68 mg/kg [3][7][8]

LD50 Rabbit Dermal 68.7 mg/kg

LD50 Rabbit Dermal 69 mg/kg [4]

LD50 Mouse Intraperitoneal 137 mg/kg [9]

LDL0 Mouse Abdominal 176 mg/kg [5][6]

Skin and Eye Irritation

Studies on rabbits have shown that 2-anilinoethanol is not a skin irritant but is a severe eye

irritant.[3]

Test Species Result Reference

Skin

Corrosion/Irritation
Rabbit No skin irritation [3]

Serious Eye

Damage/Irritation
Rabbit Severe eye irritation [3]

Other Toxicological Endpoints

Respiratory or Skin Sensitization: A maximization test in guinea pigs showed a negative

result for skin sensitization.

Germ Cell Mutagenicity: No data available.[3]

Carcinogenicity: 2-Anilinoethanol is suspected of causing cancer.[10]

Reproductive Toxicity: No data available.[3]
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Specific Target Organ Toxicity (Single Exposure): May cause damage to the blood and

hematopoietic system.

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to the blood

through prolonged or repeated exposure.

Ecotoxicity Data
2-Anilinoethanol is classified as toxic to aquatic life with long-lasting effects.[1][2] The

available ecotoxicity data is presented in the table below.

Test Species Endpoint Value Duration Reference

Acute Toxicity

to Fish

Leuciscus

idus (Ide)
LC50

> 464 - < 681

mg/L
96 h [2]

Acute Toxicity

to Aquatic

Invertebrates

Daphnia

magna

(Water Flea)

EC50 4.8 mg/L 48 h [2]

Toxicity to

Microorganis

ms

Activated

sludge
EC20 ca. 15 mg/L 30 min [2]

Experimental Protocols
Detailed experimental protocols for the cited studies are not readily available in the public

domain. However, a generalized workflow for an acute oral toxicity study, which would be

similar to the one used to determine the LD50 of 2-anilinoethanol, is provided below.
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Generalized Acute Oral Toxicity Study Workflow

Preparation Phase

Dosing and Observation Phase

Data Analysis and Reporting Phase

Test Substance Preparation
(2-Anilinoethanol)

Administration of Test Substance
(Oral Gavage)

Animal Acclimatization
(e.g., Rats)

Dose Range Finding Study
(Optional)

Clinical Observations
(Toxicity Signs) Body Weight Measurement

Necropsy and Gross Pathology

Data Analysis
(LD50 Calculation)

Final Report Generation

Click to download full resolution via product page

Generalized workflow for an acute oral toxicity study.

Signaling Pathways
Currently, there is no specific information available in the reviewed literature detailing the

signaling pathways involved in the toxicology of 2-anilinoethanol. The observed toxicity is
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likely due to its general chemical properties and reactivity.

Conclusion
The available data indicates that 2-anilinoethanol is a hazardous substance with significant

acute toxicity, particularly through dermal contact, and is a severe eye irritant. It is also

classified as toxic to aquatic organisms. Appropriate personal protective equipment and

handling procedures are crucial to minimize exposure and potential harm. Further research is

needed to elucidate the specific mechanisms of toxicity, long-term effects, and a more

comprehensive environmental fate profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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